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A Comparative Guide to the Flexural Strength of Dental Composites
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The selection of a dental composite for restorative procedures is a critical decision, with

mechanical properties playing a pivotal role in the long-term clinical success of the restoration.

Among these properties, flexural strength is a key indicator of a material's ability to withstand

the complex forces of mastication without fracturing. This guide provides an objective

comparison of the flexural strength of various dental composites, supported by experimental

data, to aid in the material selection process.

Factors Influencing Flexural Strength
The flexural strength of a dental composite is not an intrinsic material constant but is influenced

by a multitude of factors, including:

Filler Type and Size: The composition, size, and shape of the filler particles significantly

impact the material's strength. Nanofilled and nanohybrid composites, for instance, often

exhibit high flexural strength due to the efficient packing of nanoparticles in the resin matrix.

[1][2]

Filler Volume Fraction: Generally, a higher filler content leads to increased flexural strength.

[3] However, there is an optimal loading level beyond which the strength may decrease.
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Silanation: The chemical bonding between the filler particles and the resin matrix, achieved

through silane coupling agents, is crucial for effective stress transfer and, consequently,

higher flexural strength.[3]

Resin Matrix Composition: The type of resin monomers used in the composite formulation

also affects the final mechanical properties of the cured material.[4]

Comparative Flexural Strength Data
The following table summarizes the flexural strength of various dental composites as reported

in different studies. It is important to note that direct comparisons between studies should be

made with caution due to potential variations in testing methodologies.
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Composite Type Brand/Material
Flexural Strength
(MPa)

Reference

Nanohybrid Filtek Z350 XT 102.52 ± 26.54 [2]

Filtek Z350 XT ~133 [5]

Tetric N Ceram 88.63 ± 28.77 [2]

Charisma 83.45 ± 28.77 [2]

Brilliant NG 92.77 ± 27.77 [2]

Polofil NHT 171.34 ± 53.86 [2]

Universal Nanohybrid 118.70 [6]

Nanofilled
Filtek Z350

(Nanocomposite)
[7]

Microhybrid T-Econom [1]

Universal Submicron

Hybrid
77.43 [6]

Bulk-Fill SonicFill 154 [5]

Filtek Bulk Fill ~135 [5]

Fiber-Reinforced Belle Glass 386.65 [8]

GC Gradia 219.25 [8]

Signum 172.89 [8]

Flowable
G-aenial Universal

Injectable
160.49 [9]

Beautifil Plus F00 141.97 [9]

Empress Direct [9]

Tetric EvoFlow [9]
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Experimental Protocol: Three-Point Bending Test
(Based on ISO 4049)
The most common method for determining the flexural strength of dental composites is the

three-point bending test, as outlined in the ISO 4049 standard.[3][10][11]

1. Specimen Preparation:

Rectangular bar-shaped specimens are prepared using a mold with standardized

dimensions, typically 25 mm in length, 2 mm in width, and 2 mm in thickness.[10][11]

The composite material is carefully packed into the mold to avoid voids and defects.

The material is then light-cured according to the manufacturer's instructions. Multiple

overlapping irradiations may be necessary for longer specimens to ensure uniform

polymerization.[11]

After curing, the specimens are removed from the mold and any excess material (flash) is

carefully removed.

The dimensions of each specimen are precisely measured using a caliper.

Specimens are typically stored in distilled water at 37°C for 24 hours before testing to

simulate oral conditions.[7]

2. Testing Procedure:

The test is performed using a universal testing machine equipped with a three-point bending

fixture.

The specimen is placed on two supports with a defined span length, commonly 20 mm.[10]

A central loading force is applied to the top surface of the specimen at a constant crosshead

speed, typically 0.75 ± 0.25 mm/min.[10]

The load is applied until the specimen fractures.
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The fracture load (F) is recorded by the testing machine.

3. Calculation of Flexural Strength: The flexural strength (σ) is calculated using the following

formula:

σ = (3 * F * l) / (2 * b * h²)

Where:

F is the load at fracture (in Newtons)

l is the span length between the supports (in mm)

b is the width of the specimen (in mm)

h is the height of the specimen (in mm)

The results are typically expressed in Megapascals (MPa).

Visualizing the Experimental Workflow
The following diagram illustrates the key steps involved in the flexural strength testing of dental

composites.
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Caption: Workflow for determining the flexural strength of dental composites.

Conclusion
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The flexural strength of dental composites is a critical parameter for predicting their clinical

performance, particularly in stress-bearing posterior restorations. This guide highlights that

there is significant variation in the flexural strength among different types of composites, with

fiber-reinforced and some highly-filled flowable and nanohybrid composites demonstrating

superior performance in the cited studies. The choice of material should be based on a

thorough understanding of its mechanical properties and the specific clinical application. The

standardized ISO 4049 three-point bending test remains the benchmark for evaluating this

essential property, providing a reliable means for comparing the performance of different dental

composite materials. Further research is warranted to continue to improve the flexural strength

and overall longevity of dental composite restorations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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